1-Benzyl-5,5-dimethylimidazolidine-2,4-dione
Overview
Description
1-Benzyl-5,5-dimethylimidazolidine-2,4-dione is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Benzyl-5,5-dimethylimidazolidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Benzyl-5,5-dimethylimidazolidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hypoglycemic Activity : Arylsulfonyl-5,5-dimethylimidazolidine-2,4-diones demonstrated stimulatory effects on insulin release, suggesting potential use in managing diabetes (Kashif, Ahmad, & Hameed, 2008).
Antidepressant Activity : 5-(4-Dimethylaminobenzyl)imidazolidine-2,4-dione showed potential antidepressant effects through a mechanism different from traditional treatments, indicating its potential in psychiatric medicine (Wessels, Schwan, & Pong, 1980).
Stereoselective Reduction : Research on 1-benzyl-3,3-dimethyl-5-methylenepyrrolidine-2,4-dione, a related compound, focused on stereoselective reduction, which is crucial for creating specific molecular configurations for pharmaceutical purposes (Jumali, Shaameri, Mohamad, & Hamzah, 2017).
Antileukemic Activity : Spiro[indoline-3,2′-thiazolidine]-2,4′-diones derived from 1-benzyl-5′,5′-dimethylimidazolidine-2,4-diones showed activity in leukemia screening tests, suggesting potential as antileukemic drugs (Rajopadhye & Popp, 1987).
Electrochemical Oxidation : Studies on the electrochemical behavior of hydantoin derivatives, including 5-benzylideneimidazolidine-2,4-dione, provided insights into their biochemical actions and structure-activity relationships, which are vital for drug development (Nosheen et al., 2012).
Molecular Geometry and Electronic Structure : The structure and electronic properties of 1-methyl-5,5-diphenylimidazolidine-2,4-dione were studied, showing potential as an alternate drug with antiepileptic action (Kumar & Bhaskar, 2019).
Thermal Properties of Polymers : Novel polymers based on poly(hydantoin-methyl-p-styrene) containing 5,5-dimethylimidazolidine-2,4-dione showed improved thermal stability, suggesting applications in materials science (Kaczmarek, Chylińska, & Ziegler-Borowska, 2012).
Antibacterial Properties : 3-Poly(vinylbenzyl)-5,5-dimethylimidazolidine-2,4-dione nanofibers exhibited significant antibacterial effects, indicating potential in medical applications and water treatment technologies (Maddah, 2016).
properties
IUPAC Name |
1-benzyl-5,5-dimethylimidazolidine-2,4-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2/c1-12(2)10(15)13-11(16)14(12)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,13,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANJDRZRBNJJLRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC(=O)N1CC2=CC=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50404756 | |
Record name | 3-benzyl-2,5-dioxo-4,4-dimethylimidazolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50404756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-5,5-dimethylimidazolidine-2,4-dione | |
CAS RN |
3720-03-4 | |
Record name | 3-benzyl-2,5-dioxo-4,4-dimethylimidazolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50404756 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.